Cas no 76201-95-1 (3-Hydroxy-1-methyl-1-azoniabicyclo2.2.2octane)

3-Hydroxy-1-methyl-1-azoniabicyclo2.2.2octane Properties

Names and Identifiers

• CLIDINIUM BROMIDE RELATED COMPOUND A (250 MG) (3-HYDROXY-1-METHYLQUINUCLINDINIUM BROMIDE)
• 1-methyl-1-azoniabicyclo[2.2.2]octan-3-ol
• 3-hydroxy-1-methyl-1-azoniabicyclo[2.2.2]octane
• 3-Hydroxy-1-methylquinuclidinium bromide
• 76201-95-1
• DTXSID60997548
• Ro-5-5172
• 3-HYDROXY-1-METHYL-1-AZABICYCLO[2.2.2]OCTAN-1-IUM
• SCHEMBL4906944
• CLIDINIUM BROMIDE RELATED COMPOUND A (250 MG) (3-HYDROXY-1-METHYLQUINUCLINDINIUM BROMIDE)
• Ro 5-5172
• 1-methyl-1-azoniabicyclo[2.2.2]octan-3-ol;bromide
• AKOS005521198
• starbld0006609
• 3-Hydroxy-1-methylquinuclidin-1-ium
• STK697939
• +Expand

• InChIKey： COGVKUASZSWOLT-UHFFFAOYSA-N
• Inchi： InChI=1S/C8H16NO/c1-9-4-2-7(3-5-9)8(10)6-9/h7-8,10H,2-6H2,1H3/q+1
• SMILES： C[N+]12CCC(CC1)C(C2)O

Computed Properties

• Exact Mass: 142.12300
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Rotatable Bond Count: 0
• Monoisotopic Mass: 142.123189134g/mol
• Heavy Atom Count: 10
• Complexity: 138
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 0.2
• Topological Polar Surface Area: 20.2Ų

Experimental Properties

• LogP: 0.17630
• PSA: 20.23000